Cas no 5973-53-5 (Benzenamine, N-(1-ethylpropyl)-2,6-dinitro-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-(1-ethylpropyl)-2,6-dinitro-4-(trifluoromethyl)-
• CAS No: 5973-53-5
• MF: C₁₂H₁₄F₃N₃O₄
• MW: 321.25247335434
• CID: 335320
• PubChem ID: 478798
• Update Time: 2025-04-19

Benzenamine, N-(1-ethylpropyl)-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-ethylpropyl)-2,6-dinitro-4-(trifluoromethyl)-
• 2,6-dinitro-N-pentan-3-yl-4-(trifluoromethyl)aniline
• N-(1-ethylpropyl)-2,6-dinitro-4-(trifluoromethyl)aniline
• DTXSID30333050
• (Dinitro-trifluoromethyl-phenyl)-(1-ethyl-propyl)-amine
• UASSGOXNPFOKPH-UHFFFAOYSA-N
• 5973-53-5
• SCHEMBL11204272

• Inchi： 1S/C12H14F3N3O4/c1-3-8(4-2)16-11-9(17(19)20)5-7(12(13,14)15)6-10(11)18(21)22/h5-6,8,16H,3-4H2,1-2H3
• InChI Key： UASSGOXNPFOKPH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NC(CC)CC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 321.09364042g/mol
• Monoisotopic Mass: 321.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų